Cas no 55325-53-6 ((2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid)
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, b-amino-a-hydroxy-, (aR,bS)-rel-
- Benzenepropanoicacid, b-amino-a-hydroxy-, (R*,S*)-
- (2R,3S)-3-Ammonio-2-hydroxy-3-phenylpropanoate
- (2R,3S)-3-phenylisoserine
- (2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid
- SCHEMBL487425
- 136561-53-0
- Benzenepropanoic acid, beta-amino-alpha-hydroxy-, (alphaR,betaS)-
- CS-0269707
- AC-25882
- 55325-53-6
- (2R,3S)-3-azaniumyl-2-hydroxy-3-phenylpropanoate
- F12982
- (2R,3S)-3-Phenyl-Isoserine
- MFCD00671670
- 3-Phenylisoserine, (2R,3S)-
- 3-(2R,3S)-Phenylisoserine
- (2r,3s)-phenylisoserine
- AKOS006274499
- (2R, 3S)-3-Phenyl-Isoserine
- AMY21980
- Benzenepropanoic acid, beta-amino-alpha-hydroxy-, [R-(R*,S*)]-
- (2R,3S)-3-amino-3-phenyl-2-hydroxypropionic acid
- RZARFIRJROUVLM-JGVFFNPUSA-N
- FXH8Y63XMR
- EN300-258810
- (alphaR,betaS)-beta-Amino-alpha-hydroxybenzenepropanoic acid
-
- MDL: MFCD00671670
- Inchi: 1S/C9H11NO3/c10-7(8(11)9(12)13)6-4-2-1-3-5-6/h1-5,7-8,11H,10H2,(H,12,13)/t7-,8+/m0/s1
- InChI Key: RZARFIRJROUVLM-JGVFFNPUSA-N
- SMILES: O[C@@H](C(=O)O)[C@H](C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 83.55000
- LogP: 0.83220
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-258810-0.05g |
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid |
55325-53-6 | 95% | 0.05g |
$20.0 | 2024-06-18 | |
| Enamine | EN300-258810-0.1g |
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid |
55325-53-6 | 95% | 0.1g |
$21.0 | 2024-06-18 | |
| Enamine | EN300-258810-0.25g |
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid |
55325-53-6 | 95% | 0.25g |
$22.0 | 2024-06-18 | |
| Enamine | EN300-258810-0.5g |
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid |
55325-53-6 | 95% | 0.5g |
$23.0 | 2024-06-18 | |
| Enamine | EN300-258810-1.0g |
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid |
55325-53-6 | 95% | 1.0g |
$24.0 | 2024-06-18 | |
| Enamine | EN300-258810-2.5g |
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid |
55325-53-6 | 95% | 2.5g |
$43.0 | 2024-06-18 | |
| Enamine | EN300-258810-5.0g |
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid |
55325-53-6 | 95% | 5.0g |
$80.0 | 2024-06-18 | |
| Enamine | EN300-258810-10.0g |
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid |
55325-53-6 | 95% | 10.0g |
$138.0 | 2024-06-18 | |
| Enamine | EN300-258810-25.0g |
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid |
55325-53-6 | 95% | 25.0g |
$292.0 | 2024-06-18 | |
| Enamine | EN300-258810-50.0g |
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid |
55325-53-6 | 95% | 50.0g |
$491.0 | 2024-06-18 |
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on (2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid (CAS No. 55325-53-6): An Overview of a Key Chiral Amino Acid
(2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid (CAS No. 55325-53-6) is a chiral amino acid that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound, also known as (2R,3S)-Phenylserine, is a stereoisomer of phenylserine and plays a crucial role in various biological processes and synthetic applications.
The structure of (2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid features a phenyl group attached to the α-carbon, a hydroxyl group at the β-position, and an amino group at the α-position. The chiral centers at the 2 and 3 positions give rise to four possible stereoisomers, of which the (2R,3S) configuration is particularly important due to its unique properties and potential applications.
Recent studies have highlighted the significance of (2R,3S)-Phenylserine in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can modulate specific enzymes and receptors involved in signal transduction pathways. These findings have implications for the development of novel therapeutic agents targeting neurological disorders and cancer.
In the context of drug discovery, (2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid has been explored as a building block for the synthesis of bioactive peptides and small molecules. Its chiral nature allows for the creation of enantiomerically pure compounds, which are essential for optimizing pharmacological activity and minimizing side effects. This is particularly relevant in the development of drugs that require high stereoselectivity to achieve their therapeutic effects.
The synthesis of (2R,3S)-Phenylserine has been optimized using various methodologies, including asymmetric catalysis and biocatalytic approaches. One notable method involves the use of chiral auxiliaries to control the stereochemistry during the synthesis process. This approach has been successfully applied to produce high yields of the desired (2R,3S) isomer with excellent enantiomeric excess (ee).
In addition to its synthetic utility, (2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid has been investigated for its potential as a biomarker in disease diagnosis. Research published in the Biochemical Journal has demonstrated that elevated levels of this compound can be associated with certain metabolic disorders and cancer progression. These findings suggest that (2R,3S)-Phenylserine could serve as a valuable diagnostic tool in clinical settings.
The pharmacokinetic properties of (2R,3S)-Phenylserine have also been studied extensively. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for use in both preclinical and clinical studies. Its stability under physiological conditions and low toxicity further enhance its potential as a therapeutic agent.
In conclusion, (2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid (CAS No. 55325-53-6) is a versatile chiral amino acid with significant implications in both fundamental research and applied sciences. Its unique structural features and biological activities make it an important compound for further exploration in drug discovery, biomarker development, and synthetic chemistry. As research continues to uncover new applications for this compound, its importance in the field of medicinal chemistry is likely to grow even further.
55325-53-6 ((2R,3S)-3-amino-2-hydroxy-3-phenylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)